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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONO-4817 is a potent, orally active, broad-spectrum inhibitor of matrix metalloproteinases
(MMPs), a family of zinc-dependent endopeptidases crucial for the degradation of extracellular
matrix (ECM) components. Due to their significant role in tissue remodeling, inflammation, and
cell migration, MMPs are implicated in a wide array of pathological processes. Consequently,
ONO-4817 has emerged as a valuable research tool for investigating the therapeutic potential
of MMP inhibition in various disease models, including inflammatory conditions, cardiovascular
disorders, and cancer. This technical guide provides an in-depth overview of the preclinical
research applications of ONO-4817, detailing its mechanism of action, summarizing key
guantitative findings, outlining experimental protocols, and visualizing its impact on relevant
signaling pathways.

Core Mechanism of Action: Inhibition of Matrix
Metalloproteinases

ONO-4817 exerts its biological effects by binding to the active site of various MMPs, thereby
preventing the breakdown of ECM proteins. Its inhibitory profile is characterized by high
potency against several key MMPs implicated in disease pathology, with a notable lack of
activity against MMP-1. This selectivity is a key attribute in its research applications.
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MMP Subtype IC50 (nM) Ki (nM)
MMP-1 1600

MMP-2 0.5-0.73 0.73
MMP-3 26 -42 42
MMP-7 2500 2500
MMP-9 0.8-21 11
MMP-12 0.45
MMP-13 1.1

IC50 and Ki values are compiled from multiple sources and may vary based on experimental

conditions.
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Pathological Processes:

Drives - Inflammation

- Cell Migration & Invasion
- Angiogenesis
- Tissue Remodeling
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Start: Female BALB/c Mice

Induce Colitis:
8% DSS in drinking water for 7 days

l

Daily Treatment:
- ONO-4817 (e.g., 30 mg/kg, p.o.)
- Vehicle Control

l

Daily Monitoring:
- Body Weight
- Stool Consistency
- Fecal Blood
(Calculate DAI)

Endpoint (Day 7)

Outcome Assessment:
- Colon Length
- Histology
- MPO Activity
- Cytokine Levels (TNF-a, IFN-y)
- Gene Expression (MMPs, TIMP-1)
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ECM Degradation Pro-inflammatory Cytokine Release
(Mucosal Barrier Damage) (TNF-a, IFN-y)

Tissue Damage & Inflammation
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¢ To cite this document: BenchChem. [ONO-4817: A Technical Guide to its Application in
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662953#what-is-ono-4817-used-for-in-research]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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